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Compound of Interest

Compound Name: 2-Methoxybenzyl alcohol

Cat. No.: B043209 Get Quote

This technical guide provides an in-depth analysis of the boiling point of 2-methoxybenzyl
alcohol, tailored for researchers, scientists, and professionals in drug development. This

document compiles essential physical property data, detailed experimental protocols for boiling

point determination, and a logical workflow for its chemical synthesis.

Quantitative Data: Boiling Point of Methoxybenzyl
Alcohol Isomers
The boiling point is a critical physical property for the purification, identification, and handling of

chemical compounds. Below is a comparative summary of the boiling points for the ortho,

meta, and para isomers of methoxybenzyl alcohol at standard atmospheric pressure.

Compound Name Isomer Position Boiling Point (°C) Pressure (mmHg)

2-Methoxybenzyl

Alcohol
ortho 248 - 250 760

3-Methoxybenzyl

Alcohol
meta 250 723

4-Methoxybenzyl

Alcohol
para 259 760
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Experimental Protocols for Boiling Point
Determination
Accurate determination of a liquid's boiling point is fundamental in chemical analysis. The

following are standard laboratory methods for this purpose.

Distillation Method
This method is suitable when a sufficient quantity of the sample (typically >5 mL) is available

and also serves as a means of purification.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure, observed as a stable temperature plateau during

distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (with appropriate range)

Heating mantle or sand bath

Boiling chips or a magnetic stir bar

Clamps and stands

Procedure:

Place the 2-methoxybenzyl alcohol sample into the distillation flask, adding a few boiling

chips or a stir bar to ensure smooth boiling.

Assemble the distillation apparatus, ensuring all joints are securely connected.
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Position the thermometer so that the top of the bulb is level with the bottom of the side arm

leading to the condenser. This ensures the thermometer measures the temperature of the

vapor that is in equilibrium with the boiling liquid.[1]

Begin heating the flask gently.

As the liquid boils, the vapor will rise and enter the condenser. Observe the temperature on

the thermometer.

The temperature will rise and then stabilize. Record the temperature at which the vapor is

continuously condensing and dripping into the receiving flask. This stable temperature is the

boiling point.[2]

Record the ambient atmospheric pressure as the boiling point is pressure-dependent.

Thiele Tube Method (Small-Scale Determination)
This micro-method is ideal when only a small amount of the substance is available.

Principle: The boiling point is determined by observing the temperature at which the vapor

pressure of the sample inside a capillary tube equals the external pressure of the heating bath.

Apparatus:

Thiele tube

Thermometer

Small test tube or fusion tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil or silicone oil)

Burner or hot plate

Rubber band or wire for attachment

Procedure:
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Seal one end of a capillary tube using a flame.

Place a small amount (a few milliliters) of 2-methoxybenzyl alcohol into the small test tube.

Place the sealed capillary tube into the test tube with the open end downwards.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Insert the assembly into the Thiele tube containing the heating oil. The side arm of the Thiele

tube is designed to allow for convection currents to ensure uniform heating.[1]

Heat the side arm of the Thiele tube gently.[1]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary

tube. This indicates the temperature is just above the boiling point.

Remove the heat and allow the apparatus to cool slowly.

The stream of bubbles will slow down and stop. The boiling point is the temperature at which

the liquid just begins to be drawn into the capillary tube.[1]

Synthesis Workflow of 2-Methoxybenzyl Alcohol
2-Methoxybenzyl alcohol is a valuable intermediate in organic synthesis. One common

method for its preparation is the reduction of 2-methoxybenzoic acid.
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Caption: Synthesis of 2-Methoxybenzyl Alcohol via Reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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